2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(4-nitrophenyl)benzamide

• IUPAC Name: 2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(4-nitrophenyl)benzamide
• InChI: InChI=1S/C23H18N4O6/c1-31-19-12-7-14(13-20(19)32-2)21-25-23(33-26-21)18-6-4-3-5-17(18)22(28)24-15-8-10-16(11-9-15)27(29)30/h3-13H,1-2H3,(H,24,28)
• InChI Key: XJLKVLBBDAZPGQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NOC(=N2)C3=CC=CC=C3C(=O)NC4=CC=C(C=C4)[N+](=O)[O-])OC
• Molecular Formula: C23H18N4O6
• Molecular Weight: 446.4 g/mol

Description

The compound of interest is likely a synthetic organic molecule featuring an oxadiazole ring, a common motif in medicinal chemistry due to its bioactivity. Oxadiazoles are known for their diverse pharmacological properties and are used in the design of new drugs.

Synthesis Analysis

Synthesis of oxadiazole derivatives usually involves cyclization reactions. For similar compounds, the synthesis often starts with the preparation of hydrazides from carboxylic acids, followed by cyclization with appropriate reagents to form the oxadiazole ring. The specifics of the synthesis depend on the substituents around the oxadiazole ring (Bhaskar et al., 2019).

Molecular Structure Analysis

X-ray crystallography and NMR spectroscopy are common techniques for analyzing the molecular structure of oxadiazole derivatives. These methods can provide detailed information about the compound's molecular geometry, bond lengths, angles, and conformation (Sharma et al., 2016).

Chemical Reactions and Properties

Oxadiazole derivatives can participate in various chemical reactions, including nucleophilic substitution and electrophilic addition, depending on the substituents attached to the oxadiazole ring. Their chemical properties are influenced by the electron-withdrawing or -donating nature of the substituents (Cosimelli et al., 2001).

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended for use as a drug, its mechanism would depend on the specific biological target it interacts with.

Future Directions

Future research on this compound could involve exploring its potential uses, such as in pharmaceuticals or materials science. Further studies could also investigate its synthesis, properties, and reactivity.